{2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride

• IUPAC Name: 1-[2-[(2-fluorophenyl)methoxy]phenyl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C15H16FNO.ClH/c1-17-10-12-6-3-5-9-15(12)18-11-13-7-2-4-8-14(13)16;/h2-9,17H,10-11H2,1H3;1H
• InChI Key: MBBMAKWZUDINJQ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=CC=C1OCC2=CC=CC=C2F.Cl
• Molecular Formula: C15H17ClFNO
• Molecular Weight: 281.75 g/mol
• Solubility: >42.3 [ug/mL] (The mean of the results at pH 7.4)

Description

{2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride, also known as FMA, is a chemical compound that has been widely used in scientific research for its unique properties and potential applications. It is a synthetic molecule that was first synthesized in the early 2000s and has since been studied extensively for its various applications in the field of chemistry and biology.

Mechanism of Action

The mechanism of action of {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride involves its ability to bind to and inhibit the activity of MAO-B. MAO-B is an enzyme that is responsible for the breakdown of dopamine and other neurotransmitters in the brain. By inhibiting the activity of MAO-B, {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride increases the levels of dopamine and other neurotransmitters in the brain, which can have a variety of effects on mood, behavior, and cognition.
Biochemical and Physiological Effects:
{2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride has been found to have a number of biochemical and physiological effects, including increased dopamine levels in the brain, improved mood and cognitive function, and reduced inflammation. It has also been shown to have antioxidant properties, which may help to protect against oxidative stress and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride in lab experiments is its high selectivity for MAO-B, which makes it a useful tool for studying the role of this enzyme in various biological processes. However, one limitation of using {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride is its relatively low potency compared to other MAO-B inhibitors, which can make it more difficult to achieve the desired effects in some experiments.

Future Directions

There are a number of potential future directions for research on {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride, including:
1. Further studies on the mechanism of action of {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride and its effects on neurotransmitter metabolism and signaling pathways.
2. Development of more potent and selective MAO-B inhibitors based on the structure of {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride.
3. Exploration of the potential therapeutic applications of {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride in the treatment of neurological disorders such as Parkinson's disease and depression.
4. Investigation of the antioxidant properties of {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride and its potential use in the prevention or treatment of neurodegenerative diseases such as Alzheimer's disease.
5. Studies on the pharmacokinetics and pharmacodynamics of {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride, including its absorption, distribution, metabolism, and excretion in the body.
In conclusion, {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride is a promising compound with a wide range of potential applications in scientific research. Its unique properties and mechanism of action make it a valuable tool for studying the role of MAO-B in various biological processes, and its potential therapeutic applications in the treatment of neurological disorders make it an exciting area of research for the future.

Scientific Research Applications

{2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride has been used in a wide range of scientific research applications, including drug discovery, medicinal chemistry, and neuroscience. It has been found to be a potent and selective inhibitor of monoamine oxidase B (MAO-B), an enzyme that plays a key role in the metabolism of neurotransmitters such as dopamine and serotonin. This makes {2-[(2-fluorobenzyl)oxy]benzyl}methylamine hydrochloride a promising candidate for the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and depression.